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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091

Technical Guide: Ethyl 2-butynoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Ethyl 2-butynoate, a valuable intermediate in organic synthesis. This document
includes key quantitative data, a detailed experimental protocol for its synthesis via Fischer
esterification, and a conceptual workflow diagram.

Core Properties of Ethyl 2-butynoate

Ethyl 2-butynoate, also known as ethyl tetrolate, is an unsaturated ester with significant
applications in the synthesis of complex organic molecules and heterocyclic compounds. Its
chemical and physical properties are summarized below.
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Property Value

Molecular Formula CeHsO2

Molecular Weight 112.13 g/mol [1][2][3][4]

CAS Number 4341-76-8[1][2][3]

Boiling Point 160-161 °C at 730 mmHg[2][3]
Density 0.962 g/mL at 25 °C[2][3]
Refractive Index (n2°/D) 1.436[2][3]

Appearance Liquid[3]

B Miscible with water, chloroform, and ethyl
Solubility acetate.[2]

Synthesis of Ethyl 2-butynoate via Fischer
Esterification

Ethyl 2-butynoate is commonly synthesized through the Fischer esterification of 2-butynoic
acid with ethanol in the presence of an acid catalyst. This reversible reaction is driven to
completion by using an excess of the alcohol and/or by removing water as it is formed.

Experimental Protocol

Materials:

e 2-Butynoic acid

Anhydrous ethanol (absolute)

Concentrated sulfuric acid (H2S0a)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
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Round-bottom flask
Reflux condenser
Heating mantle
Separatory funnel
Distillation apparatus
Procedure:

Reaction Setup: In a dry round-bottom flask, combine 2-butynoic acid and an excess of
anhydrous ethanol (typically 3-5 molar equivalents).

Catalyst Addition: While stirring, slowly and carefully add a catalytic amount of concentrated
sulfuric acid (approximately 1-2% of the total volume) to the mixture.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. Allow the reaction to proceed for 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

Workup - Neutralization: After the reaction is complete, allow the mixture to cool to room
temperature. Carefully pour the reaction mixture into a separatory funnel containing a
saturated aqueous solution of sodium bicarbonate. Add the bicarbonate solution in portions
to neutralize the acidic catalyst and any unreacted 2-butynoic acid. Be cautious as carbon
dioxide gas will be evolved.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
ethyl acetate, to recover any dissolved product.

Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium
bicarbonate solution and then with brine.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or
sodium sulfate.
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e Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a
rotary evaporator.

« Purification: Purify the crude Ethyl 2-butynoate by distillation under reduced pressure to
obtain the final product.[5]

Conceptual Workflow of Ethyl 2-butynoate
Synthesis

The following diagram illustrates the key stages in the synthesis and purification of Ethyl 2-
butynoate via Fischer esterification.
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Caption: Workflow for the synthesis of Ethyl 2-butynoate.
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Applications in Synthesis

Ethyl 2-butynoate serves as a versatile building block in organic chemistry. As an electron-
deficient alkyne, it readily participates in various cycloaddition reactions and is a precursor for
the synthesis of:

1,3-dienes[1]

Thiazolines

Tricyclic aziridine derivatives[1]

Alkenylsilanols[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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